Cas no 617710-55-1 (Benzenemethanamine, a-methyl-3,5-dinitro-,(aR)-)

Benzenemethanamine, a-methyl-3,5-dinitro-,(aR)- structure
617710-55-1 structure
Product Name:Benzenemethanamine, a-methyl-3,5-dinitro-,(aR)-
CAS No:617710-55-1
MF:C8H9N3O4
MW:211.174761533737
CID:502112
Update Time:2026-04-29

Benzenemethanamine, a-methyl-3,5-dinitro-,(aR)- Chemical and Physical Properties

Names and Identifiers

    • Benzenemethanamine, a-methyl-3,5-dinitro-,(aR)-
    • BENZENEMETHANAMINE, Α-METHYL-3,5-DINITRO-, (ΑR)-
    • Inchi: InChI=1S/C8H9N3O4/c1-5(9)6-2-7(10(12)13)4-8(3-6)11(14)15/h2-5H,9H2,1H3/t5-/m1/s1
    • InChI Key: USMLPLKAUZIPIG-RXMQYKEDSA-N
    • SMILES: C[C@H](C1=CC(=CC(=C1)[N+](=O)[O-])[N+](=O)[O-])N

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3

Experimental Properties

  • PSA: 117.66000
  • LogP: 3.26940
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